5-((2-(Trifluoromethoxy)phenyl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

• IUPAC Name: 5-[2-(trifluoromethoxy)phenyl]sulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
• InChI: InChI=1S/C12H12F3NO4S/c13-12(14,15)20-10-3-1-2-4-11(10)21(17,18)16-6-9-5-8(16)7-19-9/h1-4,8-9H,5-7H2
• InChI Key: NWOWBJSFDCPRTE-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CO2)S(=O)(=O)C3=CC=CC=C3OC(F)(F)F
• Molecular Formula: C12H12F3NO4S
• Molecular Weight: 323.29 g/mol
• CAS No.: 2034305-91-2

Description

5-((2-(Trifluoromethoxy)phenyl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane, commonly known as TFMPH, is a chemical compound with potential applications in scientific research. It is a bicyclic compound with a sulfonyl group and a trifluoromethoxy group attached to a phenyl ring. TFMPH has gained attention in recent years due to its unique structure and potential applications in various scientific fields.

Mechanism of Action

TFMPH acts as a dopamine transporter inhibitor, which means it blocks the reuptake of dopamine in the brain. This leads to an increase in dopamine levels, which can have various effects on the body and brain. TFMPH has been shown to have a high affinity for the dopamine transporter, making it a potential candidate for further research in this area.
Biochemical and Physiological Effects:
TFMPH has been shown to have various effects on the body and brain. It has been shown to increase dopamine levels, which can lead to increased motivation and reward-seeking behavior. TFMPH has also been shown to have potential antidepressant effects and may be useful in the treatment of depression.

Advantages and Limitations for Lab Experiments

One advantage of TFMPH is its unique structure, which makes it a potential candidate for further research in various scientific fields. However, there are also limitations to its use in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research involving TFMPH. One area of interest is its potential use in the development of drugs for the treatment of addiction and other neurological disorders. Other potential areas of research include its use as an antidepressant and its potential effects on other neurotransmitters in the brain. Further research is needed to fully understand the potential applications of TFMPH in various scientific fields.

Synthesis Methods

TFMPH can be synthesized using a multi-step process involving the reaction of various chemical reagents. One of the most common methods involves the reaction of 2,5-dimethoxybenzaldehyde with ethyl acetoacetate to form a bicyclic intermediate. The intermediate is then reacted with sulfonyl chloride and trifluoromethoxyaniline to form TFMPH.

Scientific Research Applications

TFMPH has potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience research. It has been shown to have activity as a dopamine transporter inhibitor, which may be useful in the development of drugs for the treatment of addiction and other neurological disorders.